methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate

• IUPAC Name: methyl 2-[(5-methylpyridin-2-yl)carbamoylamino]benzoate
• InChI: InChI=1S/C15H15N3O3/c1-10-7-8-13(16-9-10)18-15(20)17-12-6-4-3-5-11(12)14(19)21-2/h3-9H,1-2H3,(H2,16,17,18,20)
• InChI Key: LVZGBDMYYOMKDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol
• Solubility: >42.8 [ug/mL] (The mean of the results at pH 7.4)

Description

Methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate, also known as MPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPA is a derivative of benzoic acid and is commonly used in the synthesis of various organic compounds. In

Mechanism of Action

The mechanism of action of methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate involves its ability to inhibit the activity of HDACs. HDACs are enzymes that remove acetyl groups from histones, which are proteins that help to package DNA in the nucleus. By removing acetyl groups from histones, HDACs can cause the DNA to become tightly packed, which can prevent the transcription of genes. methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate works by binding to the active site of HDACs and blocking their activity, thereby allowing the acetyl groups to remain on the histones and promoting gene expression.
Biochemical and Physiological Effects:
Studies have shown that methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate can have a number of biochemical and physiological effects. For example, methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate has been shown to increase the levels of acetylated histones in cells, which can promote the expression of genes involved in cell cycle arrest and apoptosis. methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate has also been shown to inhibit the activity of various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways, which play a key role in cell growth and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate in lab experiments is its ability to selectively inhibit the activity of HDACs. This can be useful in studying the role of HDACs in various biological processes and in developing new therapies for diseases such as cancer. However, one of the limitations of using methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate is its potential toxicity. Studies have shown that methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate can cause DNA damage and induce apoptosis in normal cells as well as cancer cells, which can limit its potential clinical applications.

Future Directions

There are several future directions for research on methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate. One area of research is the development of new derivatives of methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate that can selectively target specific HDAC isoforms. This could lead to the development of more effective therapies for cancer and other diseases. Another area of research is the study of the role of methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate in epigenetic regulation, which could provide insights into the mechanisms underlying gene expression and cell differentiation. Finally, further studies are needed to determine the safety and efficacy of methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate in clinical trials, which could pave the way for its use in the treatment of various diseases.

Synthesis Methods

The synthesis of methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate involves the reaction of 5-methyl-2-pyridinecarboxylic acid with thionyl chloride to form 5-methyl-2-pyridinecarbonyl chloride. The resulting compound is then reacted with methyl 2-amino benzoate to form methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate. The reaction is typically carried out in the presence of a catalyst such as triethylamine and a solvent such as dichloromethane.

Scientific Research Applications

Methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate is in the field of cancer research. Studies have shown that methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate can inhibit the growth of various cancer cells, including breast cancer, colon cancer, and lung cancer cells. methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate works by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression. By inhibiting HDACs, methyl 2-({[(5-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate can induce cell cycle arrest and apoptosis in cancer cells, thereby preventing their growth and proliferation.